Cas no 108831-68-1 (4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
• CAS No: 108831-68-1
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• MDL: MFCD00464832
• CID: 137438
• PubChem ID: 290212
• Update Time: 2025-04-19

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
• 4-Chloro-5,6-dimethyl-thieno[2,3-d]pyrimidine
• 4-CHLORO-5.6-DIMETHYLTHIENO[2.3-D]PYRIMIDINE
• Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-
• NSC 153302
• AKOS 92585
• AKOS USSH-4110906
• BUTTPARK 37\11-56
• CHEMBRDG-BB 4010156
• IFLAB-BB F1616-0065
• 4-chloro-5,6-dimethylthieno[3,2-e]pyrimidine
• AKOS BBS-00000859
• OTAVA-BB BB7012780010
• AS-54708
• DTXSID00302738
• 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, AldrichCPR
• CBDivE_011508
• SCHEMBL1604779
• Thieno[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-
• EN300-01498
• MFCD00464832
• J-515044
• SY021581
• 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, 96%
• AKOS000122277
• FT-0683644
• NSC153302
• AC-28070
• NSC-153302
• BP-11033
• A801930
• CS-W010524
• Z56887594
• HMS1782P10
• HYOBKTVPACQCBR-UHFFFAOYSA-N
• 108831-68-1
• TD8039
• BB 0219295
• F1616-0065
• ALBB-012865
• STK109941
• DB-004921
• Ethyl-2,2,2-d3 Alcohol (95% w/w in H2O)
• 2,2,2-Trideuterioethanol; 2,2,2-Trideuteroethanol; Ethanol-2,2,2-d3

• MDL： MFCD00464832
• Inchi： 1S/C8H7ClN2S/c1-4-5(2)12-8-6(4)7(9)10-3-11-8/h3H,1-2H3
• InChI Key： HYOBKTVPACQCBR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 198.00200
• Monoisotopic Mass: 198.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-115 ºC (methanol )
• Boiling Point: 322.8°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.66
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 54.02000
• LogP: 2.96150

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Security Information

• Hazard Category Code： R26;R36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT